Cas no 12609-84-6 (Thiopeptin)

• Product Name: Thiopeptin
• CAS No: 12609-84-6
• MF: C₆₅H₇₉N₁₇O₁₅S₆
• MW: 1530.81766533852
• CID: 215553
• PubChem ID: 25200027
• Update Time: 2025-04-19

Thiopeptin Chemical and Physical Properties

Names and Identifiers

• Thiopeptin
• 12609-84-6

• Inchi： 1S/C65H79N17O15S6/c1-12-33-58-76-39(20-100-58)54(92)81-48(64(11,96)30(10)85)61-77-41(22-102-61)57(98)80-44-29(9)97-62(95)36-17-32(27(7)83)31-13-14-34(46(86)45(31)71-36)70-42(23(2)3)55(93)69-25(5)51(89)67-24(4)50(88)68-26(6)52(90)82-65(63-78-40(21-103-63)53(91)79-43(28(8)84)56(94)73-33)16-15-35(59-75-38(19-99-59)49(66)87)72-47(65)37-18-101-60(44)74-37/h12-14,17-19,21-23,25-30,34-35,39,42-44,46-48,70,72,83-86,96H,4,15-16,20H2,1-3,5-11H3,(H2,66,87)(H,67,89)(H,68,88)(H,69,93)(H,73,94)(H,79,91)(H,80,98)(H,81,92)(H,82,90)/b33-12-
• InChI Key： SRTDKHGZQCTGBY-OHSLDDHESA-N
• SMILES： S1C=C2C(NC(C(NC(=CC)C3=NC(CS3)C(NC(C3=NC(=CS3)C(NC3C(C)OC(C4=CC(C(C)O)=C5C=CC(C(C5=N4)O)NC(C(NC(C)C(NC(=C)C(NC(C)C(NC4(C1=N2)CCC(C1=NC(C(N)=O)=CS1)NC4C1=CSC3=N1)=O)=O)=O)=O)C(C)C)=O)=S)C(C)(C(C)O)O)=O)=O)C(C)O)=O

Computed Properties

• Exact Mass: 1529.42737
• Monoisotopic Mass: 1529.426579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 103
• Rotatable Bond Count: 7
• Complexity: 3370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 658
• XLogP3: 0.6

Experimental Properties

• PSA: 487.14